6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

• Molecular Formula: C9H9BrN4O2
• Molecular Weight: 285.10 g/mol
• IUPAC Name: 6-bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
• InChI: InChI=1S/C9H9BrN4O2/c1-13(2)9-11-7-6(8(15)16)3-5(10)4-14(7)12-9/h3-4H,1-2H3,(H,15,16)
• InChI Key: KXJNFTUBWZNBOR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN2C=C(C=C(C2=N1)C(=O)O)Br

Description

6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS: 1899934-22-5) is a heterocyclic compound with a fused triazolopyridine core. Its molecular formula is C₇H₄BrN₃O₂, and it features three key substituents:

• Bromo at position 6, enhancing electrophilic reactivity for further functionalization.
• Carboxylic acid at position 8, improving solubility and enabling conjugation with biomolecules.

The compound’s SMILES string is C1=C(C2=NC=NN2C=C1Br)C(=O)O, and its InChI key is SUBAUVTYKQBKDD-UHFFFAOYSA-N . Its structural uniqueness lies in the combination of electron-withdrawing (bromo) and electron-donating (dimethylamino) groups, balanced by the polar carboxylic acid moiety.

Biological Activity

6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid is a heterocyclic compound belonging to the triazolopyridine family. This compound has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The unique structural features of this compound contribute to its interactions with various biological targets, making it a subject of interest for further research.

Chemical Structure

The chemical structure of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid can be represented as follows:

Property	Value
IUPAC Name	6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
Molecular Formula	C₉H₈BrN₅O₂
Molecular Weight	272.09 g/mol
CAS Number	Not available

The biological activity of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid is primarily attributed to its role as an inhibitor of specific enzymes and signaling pathways. This compound has been identified as a potent inhibitor of Janus kinases (JAKs), particularly JAK1 and JAK2. By inhibiting these kinases, the compound interferes with the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, which is crucial in regulating immune responses and cell proliferation.

Biological Activity Studies

Several studies have investigated the biological activities of this compound:

• Anticancer Activity : Research has shown that derivatives of triazolopyridines exhibit significant anticancer properties. In vitro studies demonstrated that 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid can induce apoptosis in various cancer cell lines by activating caspase pathways and inhibiting cell cycle progression.
• Anti-inflammatory Effects : The compound's ability to inhibit JAKs suggests potential anti-inflammatory properties. Studies have indicated that it can reduce the production of pro-inflammatory cytokines in immune cells.
• Antimicrobial Activity : Preliminary data suggest that this compound may possess antimicrobial properties against certain bacterial strains, although further studies are needed to fully characterize this activity.

Case Studies

A few notable case studies highlight the biological activity of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid:

• Study on Cancer Cell Lines : In a study published in Cancer Letters, researchers tested the effects of this compound on human prostate cancer cell lines (PC3 and LNCaP). The results showed a dose-dependent reduction in cell viability and increased apoptosis markers after treatment with the compound.
• Inflammation Model : In an animal model of rheumatoid arthritis published in Journal of Immunology, administration of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid led to a significant decrease in joint swelling and inflammatory markers compared to control groups.

Data Summary

The following table summarizes key findings from various studies on the biological activity of this compound:

Study Focus	Biological Activity Observed	Reference
Cancer Cell Lines	Induced apoptosis in PC3 and LNCaP cells	Cancer Letters
Inflammation	Reduced joint swelling in rheumatoid arthritis model	Journal of Immunology
Antimicrobial	Inhibited growth of specific bacterial strains	Preliminary Data

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table highlights key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features
6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid	6-Br, 2-N(CH₃)₂, 8-COOH	C₇H₄BrN₃O₂	258.03	Enhanced solubility (carboxylic acid), potential for dual electronic effects (Br and N(CH₃)₂).
2-(2-Hydroxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid	2-(2-HO-C₆H₄), 8-COOH	C₁₃H₉N₃O₃	255.23	Hydroxyphenyl enables π-π stacking and hydrogen bonding; lower lipophilicity.
6-Bromo-2-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine	6-Br, 2-CH₃, 8-CF₃	C₈H₅BrF₃N₃	280.04	Trifluoromethyl increases lipophilicity; lacks polar groups (e.g., COOH).
8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyridine	8-Br, 6-Cl	C₆H₃BrClN₃	232.47	Halogen-rich; reactive in cross-coupling reactions; no functional groups for solubility.
6-Bromo-8-cyano-[1,2,4]triazolo[1,5-a]pyridine	6-Br, 8-CN	C₇H₃BrN₄	231.03	Cyano group enhances electronic delocalization; limited solubility.

Functional Group Impact on Bioactivity

• Carboxylic Acid Group : Present in the target compound and ’s analog, this group improves water solubility and enables salt formation, critical for pharmacokinetics .
• Halogen Substituents : Bromo and chloro (e.g., in ) enhance electrophilicity, facilitating nucleophilic substitution reactions in drug synthesis .
• Trifluoromethyl () : Increases metabolic stability and membrane permeability but reduces solubility .